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Compound of Interest

Compound Name:
7-Hydrazinylisoquinoline

hydrochloride

CAS No.: 2411640-14-5

Cat. No.: B2687921

Get Quote

This guide provides an in-depth technical overview of 7-Hydrazinylisoquinoline
hydrochloride, a heterocyclic compound of interest to researchers in medicinal chemistry and

drug development. Drawing upon established principles of organic synthesis and the known

bioactivity of related isoquinoline and hydrazine derivatives, this document serves as a

foundational resource for the synthesis, characterization, and potential applications of this

molecule.

Chemical Identity and Physicochemical Properties
7-Hydrazinylisoquinoline hydrochloride is the hydrochloride salt of 7-hydrazinylisoquinoline.

The salt form enhances the compound's stability and solubility in aqueous media, which is

advantageous for its use in biological assays and as a starting material in further chemical

synthesis.
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A clear identification of a chemical compound is paramount for research and regulatory

purposes. The following table summarizes the key identifiers for 7-Hydrazinylisoquinoline and

its hydrochloride salt.

Identifier 7-Hydrazinylisoquinoline
7-Hydrazinylisoquinoline
hydrochloride

CAS Number 280120-98-1[1] 2411640-14-5[1]

Molecular Formula C₉H₉N₃ C₉H₁₀ClN₃

Molecular Weight 159.19 g/mol [1] 195.65 g/mol

Canonical SMILES
C1=CC2=C(C=C1NN)C=CN=

C2

C1=CC2=C(C=C1NN)C=CN=

C2.Cl

InChIKey Not available Not available

Predicted Physicochemical Properties
While experimental data for 7-Hydrazinylisoquinoline hydrochloride is not readily available

in the literature, its physicochemical properties can be predicted based on its structure and

comparison with related compounds.

Property Predicted Value/Information

Appearance Expected to be a crystalline solid.

Melting Point
Likely a high-melting solid, characteristic of

hydrochloride salts of organic bases.

Solubility
Expected to be soluble in water and polar

organic solvents like methanol and DMSO.

pKa

The isoquinoline nitrogen is basic, and the

hydrazine moiety has both acidic and basic

properties. The overall pKa will be influenced by

both functional groups.
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Synthesis and Purification
A plausible and efficient synthesis of 7-Hydrazinylisoquinoline hydrochloride can be

designed based on well-established organic transformations. The proposed synthetic route

starts from the commercially available 7-nitroisoquinoline and proceeds through the key

intermediate, 7-aminoisoquinoline.

Proposed Synthetic Pathway
The overall synthetic strategy involves a two-step process:

Reduction of 7-nitroisoquinoline to 7-aminoisoquinoline.

Diazotization of 7-aminoisoquinoline followed by reduction to yield 7-hydrazinylisoquinoline,

which is then converted to its hydrochloride salt.

Step 1: Reduction Step 2: Diazotization and Reduction

7-Nitroisoquinoline 7-Aminoisoquinoline

H2, Pd/C
Methanol 7-Aminoisoquinoline Isoquinoline-7-diazonium chloride

NaNO2, aq. HCl
0-5 °C 7-HydrazinylisoquinolineSnCl2·2H2O, conc. HCl 7-Hydrazinylisoquinoline

hydrochloride
HCl in Ether

Chemical Transformations

Potential Therapeutic Areas

7-Hydrazinylisoquinoline
hydrochloride

Hydrazone Formation
(Reaction with Aldehydes/Ketones)

Pyrazole Synthesis
(Reaction with 1,3-Dicarbonyls) Triazole Synthesis

Kinase Inhibitors
(e.g., for Cancer)Antimicrobial Agents Antiviral Agents

(e.g., Anti-HIV)
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Caption: Potential synthetic transformations and therapeutic applications.

Rationale for Biological Activity
Kinase Inhibition: The isoquinoline nucleus is a common scaffold in many kinase inhibitors.

[2]The hydrazine group can serve as a hydrogen bond donor and acceptor, potentially

interacting with key residues in the ATP-binding pocket of kinases. The synthesis of

hydrazone derivatives from 7-hydrazinylisoquinoline could lead to potent and selective

kinase inhibitors for cancer therapy. [3][4][5]

Antimicrobial and Antiviral Activity: Hydrazone derivatives of quinolines and isoquinolines

have shown promising antimicrobial and antiviral activities. [6][7]The mechanism of action

can vary, but often involves the chelation of metal ions essential for microbial enzymes or

interference with viral replication processes.

Safety and Handling
As with any chemical reagent, 7-Hydrazinylisoquinoline hydrochloride should be handled

with appropriate safety precautions in a well-ventilated laboratory fume hood.

Personal Protective Equipment (PPE): Wear safety goggles, gloves, and a lab coat.

Inhalation: Avoid inhaling dust.

Skin and Eye Contact: Avoid contact with skin and eyes. In case of contact, rinse

immediately with plenty of water.

Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances

such as strong oxidizing agents.

Conclusion
7-Hydrazinylisoquinoline hydrochloride represents a versatile and promising building block

for the development of novel bioactive compounds. Its synthesis from readily available starting

materials is feasible through established chemical methodologies. The presence of the reactive

hydrazine group on the privileged isoquinoline scaffold opens up numerous possibilities for the

synthesis of diverse chemical libraries for screening in various therapeutic areas, particularly in

the fields of oncology and infectious diseases. Further research into the synthesis,
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characterization, and biological evaluation of derivatives of 7-Hydrazinylisoquinoline
hydrochloride is warranted to fully explore its potential in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b2687921?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2687921?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

